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Triisooctyl trimellitate Triisooctyl trimellitate
Brand Name: Vulcanchem
CAS No.: 27251-75-8
VCID: VC0167213
InChI: InChI=1S/C33H54O6/c1-25(2)16-10-7-13-21-37-31(34)28-19-20-29(32(35)38-22-14-8-11-17-26(3)4)30(24-28)33(36)39-23-15-9-12-18-27(5)6/h19-20,24-27H,7-18,21-23H2,1-6H3
SMILES: CC(C)CCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCC(C)C)C(=O)OCCCCCC(C)C
Molecular Formula: C33H54O6
Molecular Weight: 546.8 g/mol

Triisooctyl trimellitate

CAS No.: 27251-75-8

Reference Standards

VCID: VC0167213

Molecular Formula: C33H54O6

Molecular Weight: 546.8 g/mol

Triisooctyl trimellitate - 27251-75-8

CAS No. 27251-75-8
Product Name Triisooctyl trimellitate
Molecular Formula C33H54O6
Molecular Weight 546.8 g/mol
IUPAC Name tris(6-methylheptyl) benzene-1,2,4-tricarboxylate
Standard InChI InChI=1S/C33H54O6/c1-25(2)16-10-7-13-21-37-31(34)28-19-20-29(32(35)38-22-14-8-11-17-26(3)4)30(24-28)33(36)39-23-15-9-12-18-27(5)6/h19-20,24-27H,7-18,21-23H2,1-6H3
Standard InChIKey WDRCVXGINNJWPH-UHFFFAOYSA-N
SMILES CC(C)CCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCC(C)C)C(=O)OCCCCCC(C)C
Canonical SMILES CC(C)CCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCC(C)C)C(=O)OCCCCCC(C)C
PubChem Compound 21871905
Last Modified Nov 11 2021
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